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Compound of Interest

Compound Name: Dimercury diiodide

Cat. No.: B101418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of
dimercury diiodide (HgzI2). The information is compiled from established databases and
scientific literature to support research, development, and safety assessments involving this
compound. This document presents quantitative thermochemical data in structured tables,
details plausible experimental methodologies for their determination, and visualizes key
conceptual workflows.

Introduction to Dimercury Diiodide

Dimercury diiodide, also known as mercurous iodide, is an inorganic compound with the
chemical formula Hgzl2. It is a dense, yellow crystalline solid that is sensitive to light.[1]
Historically, it has seen use in certain medicinal preparations, though its toxicity is a significant
concern.[2] From a thermochemical standpoint, understanding its energetic properties is crucial
for predicting its stability, reactivity, and behavior in various chemical processes. Dimercury
diiodide is known to be photosensitive and can decompose into mercury and mercuric iodide

(Hgl2).[2]

Quantitative Thermochemical Data

The following tables summarize the key thermochemical properties of solid dimercury
diiodide. The data is primarily sourced from the NIST-JANAF Thermochemical Tables.[3][4]
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Table 1: Standard Molar Thermochemical Properties of HgzI2 (solid) at 298.15 K

Property Symbol Value Units
Standard Molar

AfH® -119.08 kJ/mol
Enthalpy of Formation
Standard Molar

S° 241.2 J/mol-K

Entropy

Source: NIST WebBook[3][4]

Table 2: Temperature-Dependent Molar Heat Capacity and Enthalpy of Hgzlz (solid)

Molar Heat Standard Molar
. Enthalpy (H° -
Temperature (K) Capacity (Cp) Entropy (S°)
H°298.15) (kJ/mol)

(J/mol-K) (J/mol-K)
298.15 105.8 241.2 0.00
300 105.9 241.9 0.19
400 110.5 273.1 11.02
500 113.6 298.1 22.24

Source: NIST WebBook[4]
Table 3: Shomate Equation Parameters for Hgzl2 (solid)

The heat capacity (Cp) of solid dimercury diiodide as a function of temperature (T in Kelvin)
can be represented by the Shomate equation:

Cp(T) = A + Bt + C2 + D*® + E/i2

where t = T / 1000.
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Parameter Value

A 98.08258
B 48.79172
C -34.51039
D 9.708220
E -0.356983
F -151.4164
G 344.8603
H -119.0850

Valid Temperature Range: 298 to 563 K Source: NIST WebBook[3]

Experimental Protocols for Thermochemical Data
Determination

While specific, detailed experimental protocols for the thermochemical analysis of dimercury
diiodide are not readily available in recent literature, the following sections describe the
general and established methodologies that would be employed for such determinations,
based on practices for similar inorganic compounds.

Synthesis and Purification of Dimercury Diiodide

For accurate thermochemical measurements, a high-purity sample is essential. Dimercury
diiodide can be synthesized by the direct reaction of elemental mercury and iodine.[2]

Reaction: 2Hg (I) + 12 (s) — Hgzlz2 (s)
Procedure Outline:

 Stoichiometric amounts of high-purity liquid mercury and solid iodine are combined.
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e The reaction can be initiated by gentle heating in a sealed, inert-atmosphere vessel to
prevent oxidation.

e The resulting solid product is then purified. Purification methods for mercury halides include
multiple sublimation and chemical-thermal distillation to remove any unreacted starting
materials or disproportionation products (Hg and Hglz).

Determination of Enthalpy of Formation by Solution
Calorimetry

The standard enthalpy of formation of Hgz12 can be determined indirectly using solution
calorimetry. This method involves measuring the heat of solution of the compound and its
constituent elements in a suitable solvent.

Workflow for Enthalpy of Formation Determination
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Sample Preparation

High-Purity Hg High-Purity I2 Synthesized & Purified Hgzl2
/ |
Solution| Calorimetry
Y
Dissolve Hg in Solvent Dissolve Iz in Solvent Dissolve Hgzl2 in Solvent
(e.g., aqua regia) (e.g., Kl solution) (e.g., excess Kl solution)
Measure AH_soln(Hg) Measure AH_soln(l2) Measure AH_soln(HgzI2)
Calcylation

S v

Apply Hess's Law
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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